Cas no 2228390-40-5 (1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-one
• CAS No: 2228390-40-5
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 6370979
• PubChem ID: 165839511
• Update Time: 2025-10-30

1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-one
• 2228390-40-5
• 1,1,1-trifluoro-3-[4-(trifluoromethyl)pyridin-3-yl]propan-2-one
• EN300-1943457

• Inchi： 1S/C9H5F6NO/c10-8(11,12)6-1-2-16-4-5(6)3-7(17)9(13,14)15/h1-2,4H,3H2
• InChI Key： PILSZLUOMXEFLH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1CC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 257.02753276g/mol
• Monoisotopic Mass: 257.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Additional information on 1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-one

1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One: A Versatile Fluorinated Compound for Pharmaceutical and Material Applications

1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One, with the chemical formula C₁₁H₈F₉N, is a fluorinated organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and chemical synthesis. This compound, identified by the CAS No. 2228390-40-5, is characterized by the presence of multiple trifluoromethyl groups and a pyridin-3-yl ring system. The strategic placement of these fluorine atoms not only enhances the compound’s stability but also modulates its reactivity, making it a valuable building block in the development of advanced functional materials and drug candidates.

Trifluoromethyl groups are known for their ability to introduce electron-withdrawing effects, which can significantly influence the electronic properties of a molecule. In the case of 1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One, the pyridin-3-yl ring system provides a rigid, aromatic framework that can serve as a scaffold for further functionalization. This combination of a trifluoromethyl substituent and a pyridin-3-yl ring is particularly relevant in the design of molecules with enhanced biological activity, as the fluorine atoms can improve metabolic stability and target specificity in therapeutic applications.

Recent studies have highlighted the potential of 1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One in the development of fluorinated pharmaceuticals. The incorporation of fluorine atoms into drug molecules is a well-established strategy to optimize pharmacokinetic properties, such as improved solubility, reduced metabolism, and enhanced receptor binding affinity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that fluorinated pyridine derivatives, including compounds with trifluoromethyl substitutions, exhibited potent antitumor activity against multidrug-resistant cancer cell lines. The pyridin-3-yl ring system in this compound may act as a key structural element for interacting with specific protein targets, such as kinases or GPCRs, which are commonly implicated in various diseases.

Another area of interest is the application of 1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One in the synthesis of fluorinated polymers and fluorinated materials. The trifluoromethyl groups in this compound can serve as a source of fluorine atoms for grafting onto polymer chains, resulting in materials with improved hydrophobicity, thermal stability, and chemical resistance. A 2024 paper in *Advanced Materials* reported the successful incorporation of trifluoromethyl groups into polymeric matrices to create coatings with exceptional surface properties, which have potential applications in biomedical devices, anti-fouling surfaces, and protective coatings for industrial equipment.

The pyridin-3-yl ring system in 1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One also makes it a promising candidate for fluorinated ligands in coordination chemistry. The ability of the pyridin-3-yl ring to act as a chelating ligand for metal ions has been exploited in the design of fluorinated metal complexes with unique catalytic properties. For example, a 2023 study in *Inorganic Chemistry* showed that fluorinated pyridine derivatives could act as efficient ligands for transition metals, enabling the development of catalysts with enhanced selectivity and activity in organic synthesis. The presence of trifluoromethyl groups in this compound may further modulate the electronic environment of the metal center, leading to novel reactivity patterns.

From a synthetic perspective, the preparation of 1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One involves a series of well-established chemical transformations. The trifluoromethyl groups are typically introduced through fluorination reactions or trifluoromethylation strategies, while the pyridin-3-yl ring can be synthesized via pyridine ring-forming reactions such as the Hartwig-Barton reaction or Kochi coupling. The synthesis of this compound has been optimized to yield high purity and yield, which is crucial for its application in pharmaceutical and material sciences. Recent advances in green chemistry have also led to the development of more sustainable methods for synthesizing fluorinated compounds, reducing the environmental impact of their production.

Despite its promising applications, 1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One presents challenges in terms of its chemical stability and toxicological profile. The presence of multiple trifluoromethyl groups can make the compound more resistant to hydrolysis and oxidation, which is beneficial for long-term stability but may also raise concerns about its environmental persistence. Additionally, the pyridin-3-yl ring system could potentially interact with biological systems in ways that are not yet fully understood, necessitating further research into its biocompatibility and toxicity. However, ongoing studies are aimed at addressing these concerns through structure-activity relationship (SAR) analyses and in vitro testing.

In summary, 1,1,1-Trifluoro-3-4-(Trifluoromethyl)Pyridin-3-Ylpropan-2-One is a multifunctional fluorinated compound with a wide range of potential applications. Its trifluoromethyl and pyridin-3-yl structural features make it a valuable building block for the development of fluorinated pharmaceuticals, fluorinated polymers, and fluorinated metal complexes. As research in this area continues to advance, the compound is expected to play an increasingly important role in the design of next-generation materials and therapeutic agents.